Cas no 183060-96-0 (Cyclohexanecarboxamide,N-[2-[4-[[6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]carbonyl]phenoxy]ethyl]-)

Cyclohexanecarboxamide,N-[2-[4-[[6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]carbonyl]phenoxy]ethyl]- structure
183060-96-0 structure
Product name:Cyclohexanecarboxamide,N-[2-[4-[[6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]carbonyl]phenoxy]ethyl]-
CAS No:183060-96-0
MF:C30H29NO5S
MW:515.619967222214
CID:1381734

Cyclohexanecarboxamide,N-[2-[4-[[6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]carbonyl]phenoxy]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxamide,N-[2-[4-[[6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]carbonyl]phenoxy]ethyl]-
    • Cyclohexanecarboxamide, N-[2-[4-[[6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]carbonyl]phenoxy]ethyl]-
    • Inchi: 1S/C30H29NO5S/c32-22-10-6-20(7-11-22)29-27(25-15-12-23(33)18-26(25)37-29)28(34)19-8-13-24(14-9-19)36-17-16-31-30(35)21-4-2-1-3-5-21/h6-15,18,21,32-33H,1-5,16-17H2,(H,31,35)
    • InChI Key: SZTWJKKHEZCIGE-UHFFFAOYSA-N
    • SMILES: C1(C(NCCOC2=CC=C(C(C3=C(C4=CC=C(O)C=C4)SC4=CC(O)=CC=C43)=O)C=C2)=O)CCCCC1

Computed Properties

  • Exact Mass: 515.17677

Experimental Properties

  • Density: 1.304±0.06 g/cm3(Predicted)
  • Boiling Point: 836.3±65.0 °C(Predicted)
  • PSA: 95.86
  • pka: 8.83±0.15(Predicted)

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